Cas no 54527-31-0 (Heptadecanoic acid, 8-oxo-)

• Product Name: Heptadecanoic acid, 8-oxo-
• CAS No: 54527-31-0
• MF: C₁₇H₃₄O₃
• MW: 284.4
• CID: 5520538
• PubChem ID: 14454472
• Update Time: 2024-11-06

Heptadecanoic acid, 8-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid, 8-oxo-
• 8-Oxoheptadecanoic acid
• G65743
• 54527-31-0

• Inchi： 1S/C17H32O3/c1-2-3-4-5-6-7-10-13-16(18)14-11-8-9-12-15-17(19)20/h2-15H2,1H3,(H,19,20)
• InChI Key： DKAJEZXUJVXAQN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCC(=O)CCCCCCCCC

Computed Properties

• Exact Mass: 284.23514488g/mol
• Monoisotopic Mass: 284.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids